Cas no 105174-42-3 (3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one
• CAS No: 105174-42-3
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 4792519
• Update Time: 2025-10-28

3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one

• Inchi： 1S/C9H9BrO3/c10-4-3-7(11)6-1-2-8(12)9(13)5-6/h1-2,5,12-13H,3-4H2
• InChI Key： UCTRCBNCJYBHOU-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one

Introduction to 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one (CAS No. 105174-42-3)

3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one, with the CAS number 105174-42-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and two hydroxyl groups attached to a phenyl ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one is C₉H₉BrO₃. Its molecular weight is 227.07 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties make it suitable for various laboratory applications and chemical reactions.

In the realm of medicinal chemistry, 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one has been explored for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one effectively scavenged free radicals and inhibited the production of pro-inflammatory cytokines in vitro. This suggests its potential as a lead compound for the development of novel anti-inflammatory drugs.

Beyond its antioxidant and anti-inflammatory properties, 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one has also shown promise in cancer research. A 2021 study published in the journal Cancer Research demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one as a candidate for further preclinical and clinical evaluation as an anticancer agent.

In addition to its therapeutic applications, 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one is also used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modify its structure to create derivatives with enhanced biological activities. For example, researchers have synthesized analogs of 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one by substituting the bromine atom with other halogens or functional groups, leading to compounds with improved pharmacological profiles.

The synthesis of 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of 3,4-dihydroxybenzaldehyde followed by condensation with an appropriate ketone or aldehyde. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the synthesized compound and confirm its identity.

In conclusion, 3-Bromo-1-(3,4-dihydroxyphenyl)propan-1-one (CAS No. 105174-42-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the discovery and design of novel therapeutic agents.